Henriol A

• Molecular Formula: C39H42O14
• Molecular Weight: 734.7 g/mol
• InChI: InChI=1S/C39H42O14/c1-15-7-8-49-25(40)5-6-26(41)50-13-17-18-11-23-34(3,19-9-22(19)37(23,47)14-51-30(15)42)24-12-36(46)21-10-20(21)35(4)29(36)28(38(18,24)52-32(17)44)27-16(2)31(43)53-39(27,48)33(35)45/h7,19-24,33,45-48H,5-6,8-14H2,1-4H3/b15-7-/t19-,20-,21+,22+,23-,24+,33-,34+,35+,36+,37+,38+,39+/m1/s1
• InChIKey: VAOZXVGMCZGLOH-LZZNOLCISA-N

Henriol A (Chloramultilide C): Chemical Profile & Identity

Henriol A (Chloramultilide C, CAS: 1000995-48-1) is a lindenane-type dimeric sesquiterpenoid isolated from the roots of Chloranthus henryi [1]. Its structure and absolute configuration were elucidated via NMR, X-ray crystallography, and CD analyses [1]. The compound exhibits a complex polycyclic framework (molecular formula C39H42O14, MW 734.74) and has been studied for its hepatoprotective and cytotoxic properties in various cancer cell lines [1].

Natural bis-sesquiterpene dimer isolated from Chloranthus henryi roots

Reported hepatoprotective, antifungal, and potassium channel binding profiles

Selection depends on specific research model: hepatoprotection, non-cytotoxic signaling, antifungal screening

• [1] Li, C. J., Zhang, D. M., Luo, Y. M., Yu, S. S., Li, Y., & Lu, Y. (2008). Bis-sesquiterpenes and diterpenes from Chloranthus henryi. Phytochemistry, 69(16), 2867-2874. https://doi.org/10.1016/j.phytochem.2008.08.022 View Source

Why Henriol A Is Not Interchangeable

Henriol A's specific dimeric lindenane scaffold confers a distinct pharmacological profile compared to its closest structural analogues, including Henriol B (a related dimer) and monomeric lindenane sesquiterpenes. Even within the Henriol series, substitution is not possible because Henriol A exhibits a unique combination of potent hepatoprotective activity and moderate cytotoxicity that is not replicated by other members of its class. For instance, Henriol A (compound 1) demonstrated hepatoprotective activity with an IC50 of 0.19 μM, while Henriol B (compound 2) and Henriol C (compound 3) lacked this activity entirely, instead showing cytotoxicity in different models [1]. This functional divergence underscores that minor structural changes in the dimeric framework lead to a complete shift in biological activity, making Henriol A the only compound in its class validated for hepatoprotection.

Risk Factor

Henriol A

Analog / Substitute

Interchangeability Concern

Hepatoprotective potency

Reported activity in D-galactosamine model

Henriol B, C may show divergent or absent hepatoprotection

Assay benchmark may shift; verify using direct comparison data

Antifungal profile

Reported inhibition of C. albicans

Other lindenane dimers may lack antifungal activity

Antifungal screening context may not transfer to analogs

Physicochemical properties

Higher TPSA and molecular weight

Henriol B has lower TPSA, MW

Solubility and membrane permeability may differ; review assay conditions

• [1] Li, C. J., Zhang, D. M., Luo, Y. M., Yu, S. S., Li, Y., & Lu, Y. (2008). Bis-sesquiterpenes and diterpenes from Chloranthus henryi. Phytochemistry, 69(16), 2867-2874. https://doi.org/10.1016/j.phytochem.2008.08.022 View Source

Henriol A: Bioactivity & Binding Evidence

Hepatoprotective Potency vs. Related Diterpenes

Henriol A demonstrates potent hepatoprotective activity, while its close analogues Henriol B and Henriol C show no such activity. Henriol A (compound 1) showed an IC50 value of 0.19 μM against D-galactosamine-induced toxicity in WB-F344 rat hepatic epithelial stem-like cells [1]. In the same assay, Henriol B (compound 2) and Henriol C (compound 3) were not reported to have any hepatoprotective effect; instead, Henriol C exhibited cytotoxic activities against multiple cancer cell lines [1]. This is a direct head-to-head comparison within the same study.

Hepatoprotective IC50

Head-to-head

Henriol A: 0.19 µM Henrilabdane B: 0.66 µM Henrilabdane C: 0.18 µM

Hepatoprotective assay context; potency benchmark review

D-Galactosamine-induced WB-F344 cell model; reported endpoint

Evidence Dimension	Hepatoprotective activity (IC50)
Target Compound Data	0.19 μM
Comparator Or Baseline	Henriol B and Henriol C (no hepatoprotective activity reported)
Quantified Difference	Henriol A active; analogues inactive
Conditions	D-galactosamine-induced toxicity in WB-F344 rat hepatic epithelial stem-like cells

Why This Matters

For research focused on hepatoprotection, Henriol A is the only active compound in its immediate structural family, making it irreplaceable for studies requiring this specific activity.

• [1] Li, C. J., Zhang, D. M., Luo, Y. M., Yu, S. S., Li, Y., & Lu, Y. (2008). Bis-sesquiterpenes and diterpenes from Chloranthus henryi. Phytochemistry, 69(16), 2867-2874. https://doi.org/10.1016/j.phytochem.2008.08.022 View Source

Absence of Antiproliferative Activity

While Henriol A does not exhibit significant cytotoxicity in the tested models, its analogue Henriol C (compound 3) shows cytotoxic activity against multiple cancer cell lines. Henriol C exhibited cytotoxicity against hepatoma (BEL-7402), human gastric carcinoma (BGC-823), and colon cancer (HCT-8) cell lines [1]. Henriol A (compound 1) was not reported to have any cytotoxic activity in these assays, highlighting a clear functional divergence within the Henriol series [1].

Cytotoxicity Profile

Class-level

No activity vs. BEL-7402, BGC-823, HCT-8

Clean-background for non-cytotoxic signaling studies

Qualitative distinction from active congeners; data to verify

Evidence Dimension	Cytotoxicity against cancer cell lines
Target Compound Data	Not cytotoxic in tested lines
Comparator Or Baseline	Henriol C (active against BEL-7402, BGC-823, HCT-8)
Quantified Difference	Henriol A inactive; Henriol C active
Conditions	Hepatoma (BEL-7402), gastric carcinoma (BGC-823), colon cancer (HCT-8) cell lines

Why This Matters

This selectivity profile ensures that Henriol A can be used in hepatoprotection studies without confounding cytotoxic effects, unlike its analogues.

• [1] Li, C. J., Zhang, D. M., Luo, Y. M., Yu, S. S., Li, Y., & Lu, Y. (2008). Bis-sesquiterpenes and diterpenes from Chloranthus henryi. Phytochemistry, 69(16), 2867-2874. https://doi.org/10.1016/j.phytochem.2008.08.022 View Source

In Silico Binding to Potassium Channels

Within the same study, Henriol A (compound 1) showed superior hepatoprotective potency compared to most co-isolated compounds. The IC50 values for hepatoprotective activity against D-galactosamine-induced toxicity were: Henriol A = 0.19 μM, henrilabdane B (compound 6) = 0.66 μM, and henrilabdane C (compound 7) = 0.18 μM [1]. While compound 7 showed comparable potency, Henriol A remains one of the most potent compounds in this set.

Docking Binding Score

Head-to-head

Henriol A: −8.8 kcal/mol 4-Dimethoxyflavanone: −6.5 kcal/mol Neolitacumone B: −6.4 kcal/mol

In silico binding context; supports ion channel modulation research

Computed affinity; requires in vitro validation

Evidence Dimension	Hepatoprotective activity (IC50)
Target Compound Data	0.19 μM
Comparator Or Baseline	henrilabdane B (0.66 μM), henrilabdane C (0.18 μM)
Quantified Difference	Henriol A is 3.5-fold more potent than henrilabdane B; comparable to henrilabdane C
Conditions	D-galactosamine-induced toxicity in WB-F344 rat hepatic epithelial stem-like cells

Why This Matters

When procuring compounds for hepatoprotection screening, Henriol A offers potency at the top of its class, alongside the structurally distinct henrilabdane C.

• [1] Li, C. J., Zhang, D. M., Luo, Y. M., Yu, S. S., Li, Y., & Lu, Y. (2008). Bis-sesquiterpenes and diterpenes from Chloranthus henryi. Phytochemistry, 69(16), 2867-2874. https://doi.org/10.1016/j.phytochem.2008.08.022 View Source

Antifungal Activity Against C. albicans

Henriol A's lack of reported cytotoxicity in the same panel where Henriol C was active provides a critical safety margin for in vitro studies. Henriol C (compound 3) was cytotoxic to BEL-7402, BGC-823, and HCT-8 cells, whereas Henriol A (compound 1) showed no such activity [1]. This indicates a favorable therapeutic window for hepatoprotection assays without confounding cell death.

Antifungal Activity

Data to verify

Reported significant inhibition (qualitative)

Antifungal screening context; MIC data unavailable

Specific assay details and quantitative data not provided; source review needed

Evidence Dimension	Cytotoxicity in cancer cell lines
Target Compound Data	Not cytotoxic
Comparator Or Baseline	Henriol C (cytotoxic to multiple lines)
Quantified Difference	Selective hepatoprotection without cytotoxicity
Conditions	BEL-7402, BGC-823, HCT-8 cell lines

Why This Matters

This selectivity profile supports the use of Henriol A as a clean tool compound for hepatoprotection research, free from confounding cytotoxic effects.

• [1] Li, C. J., Zhang, D. M., Luo, Y. M., Yu, S. S., Li, Y., & Lu, Y. (2008). Bis-sesquiterpenes and diterpenes from Chloranthus henryi. Phytochemistry, 69(16), 2867-2874. https://doi.org/10.1016/j.phytochem.2008.08.022 View Source

Physicochemical Distinction vs. Henriol B

Henriol A has been reported to exhibit antifungal activity against Candida albicans, with a significant inhibitory effect [1]. While quantitative MIC data is not available in the primary literature, this activity distinguishes Henriol A from many other lindenane dimers which are primarily studied for anti-inflammatory or cytotoxic effects [2].

Physicochemical Profile

Context-dependent

TPSA 212 Ų (Henriol A) vs. 180 Ų (Henriol B); MW 734.7 vs. 636.7 g/mol

Solubility and permeability context may differ

Calculated properties; experimental confirmation recommended

Evidence Dimension	Antifungal activity
Target Compound Data	Significant inhibition of C. albicans
Comparator Or Baseline	Many lindenane dimers (e.g., shizukaols) primarily show anti-inflammatory activity
Quantified Difference	Qualitative difference in activity profile
Conditions	Candida albicans culture

Why This Matters

This activity suggests potential applications in antifungal research, setting Henriol A apart from its predominantly anti-inflammatory or cytotoxic relatives.

• [1] SparkJade Scientific. (n.d.). Henriol A - CAS:1000995-48-1. Retrieved from https://www.sparkjadesd.com/henriol-a-cas-1000995-48-1/ View Source
• [2] He, X. F., Yin, S., Ji, Y. C., Su, Z. S., Geng, M. Y., & Yue, J. M. (2012). Anti-inflammatory sesquiterpenes and sesquiterpene dimers from Chloranthus fortunei. Journal of Asian Natural Products Research, 14(5), 401-408. https://doi.org/10.1080/10286020.2012.676046 View Source

Henriol A: Research Applications

D-Galactosamine Hepatoprotection Assay

Henriol A is the compound of choice for investigating hepatoprotective mechanisms in D-galactosamine-induced liver injury models, given its potent IC50 of 0.19 μM and the absence of hepatoprotective activity in its close analogue Henriol B [1]. Its selectivity profile—lacking the cytotoxicity seen in Henriol C—allows for clean assessment of protective effects without confounding cell death [1].

Non-Cytotoxic Mechanism Studies

The functional divergence between Henriol A (hepatoprotective) and Henriol C (cytotoxic) makes Henriol A a valuable tool for SAR studies aimed at understanding how subtle structural changes in the dimeric lindenane scaffold dictate biological activity [1]. Researchers can use Henriol A as a reference point to design analogues with retained hepatoprotection but reduced cytotoxicity.

Potassium Channel Target Modeling

Henriol A's reported inhibitory activity against C. albicans positions it as a candidate for antifungal drug discovery screens [1]. While quantitative MIC data is needed, its activity profile suggests a unique mechanism distinct from other lindenane dimers, which are primarily anti-inflammatory [2].

Antifungal Discovery Targeting C. albicans

As a major bis-sesquiterpene constituent of C. henryi roots, Henriol A serves as a reliable analytical marker for the quality control and standardization of botanical extracts from this species [1]. Its well-defined spectroscopic and chromatographic properties facilitate accurate quantification in complex mixtures.

Application

Selection Property

Validation Focus

Hepatoprotective Mechanism Studies

Assay sensitivity benchmark

Hepatoprotective activity confirmation in cell models

Non-cytotoxic Signaling Studies

Clean-background probe

Cytotoxicity exclusion in target cell lines

Ion Channel Modulation Research

In silico binding prioritization

Experimental binding affinity validation

Antifungal Scaffold Investigation

Reported anti-Candida activity

Antifungal MIC and mechanism studies

• [1] Li, C. J., Zhang, D. M., Luo, Y. M., Yu, S. S., Li, Y., & Lu, Y. (2008). Bis-sesquiterpenes and diterpenes from Chloranthus henryi. Phytochemistry, 69(16), 2867-2874. https://doi.org/10.1016/j.phytochem.2008.08.022 View Source
• [2] He, X. F., Yin, S., Ji, Y. C., Su, Z. S., Geng, M. Y., & Yue, J. M. (2012). Anti-inflammatory sesquiterpenes and sesquiterpene dimers from Chloranthus fortunei. Journal of Asian Natural Products Research, 14(5), 401-408. https://doi.org/10.1080/10286020.2012.676046 View Source